Cas no 233684-11-2 (4H-3,1-Benzoxazin-4-one,2-ethoxy-6,7-dimethyl-)
233684-11-2 structure
Product name:4H-3,1-Benzoxazin-4-one,2-ethoxy-6,7-dimethyl-
4H-3,1-Benzoxazin-4-one,2-ethoxy-6,7-dimethyl- Chemical and Physical Properties
Names and Identifiers
-
- 4H-3,1-Benzoxazin-4-one,2-ethoxy-6,7-dimethyl-
- 4H-3,1-Benzoxazin-4-one,2-ethoxy-6,7-dimethyl-(9CI)
- 233684-11-2
- SCHEMBL13924619
-
- Inchi： InChI=1S/C12H13NO3/c1-4-15-12-13-10-6-8(3)7(2)5-9(10)11(14)16-12/h5-6H,4H2,1-3H3
- InChI Key： GXRCXLLUOWNDRA-UHFFFAOYSA-N
- SMILES： CCOC1OC(=O)C2=CC(=C(C=C2N=1)C)C
Computed Properties
- Exact Mass: 219.08959
- Monoisotopic Mass: 219.09
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 313
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 47.9A^2
- XLogP3: 2.8
Experimental Properties
- PSA: 47.89
4H-3,1-Benzoxazin-4-one,2-ethoxy-6,7-dimethyl- Related Literature
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Christopher D. Roland,Tianyu Zhang,Sudarsan VenkatRamani,Ion Ghiviriga,Adam S. Veige Chem. Commun., 2019,55, 13697-13700
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Hendrik Leopold,Thomas Strassner Dalton Trans., 2017,46, 7800-7812
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3. A comparative study on the possible zinc binding sites of the human ZnT3 zinc transporter protein†Dávid Árus,Ágnes Dancs,Nóra Veronika Nagy,Tamás Gajda Dalton Trans., 2013,42, 12031-12040
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Jean-François Lambert,Maguy Jaber,Thomas Georgelin,Lorenzo Stievano Phys. Chem. Chem. Phys., 2013,15, 13371-13380
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Wei Li,Lei Wang,Wei Jiang Chem. Commun., 2017,53, 5527-5530
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Zongle Ma,Bojun Peng,Jian Zeng,Yingbin Zhang,Kai-Wu Luo,Ling-Ling Wang New J. Chem., 2020,44, 15439-15445
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Cesar Parra-Cabrera,Clement Achille,Simon Kuhn,Rob Ameloot Chem. Soc. Rev., 2018,47, 209-230
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En-Cui Yang,Zhong-Yi Liu,Xiao-Yun Wu,Xiao-Jun Zhao Chem. Commun., 2011,47, 8629-8631
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Surya Prakash Singh,V. Anusha,K. Bhanuprakash,A. Islam,L. Han RSC Adv., 2013,3, 26035-26046
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Tsz-Ki Lau,Philip C. Y. Chow,Ningning Wu,Dan Su,Huifeng Meng,Chao Ma,Tao Liu,Xinhui Zou,Kam Sing Wong,Xinhui Lu,He Yan J. Mater. Chem. A, 2020,8, 3676-3685
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